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Abstract
This technical guide provides a detailed overview of 3-Bromo-4-chloroisopropylbenzene, a

halogenated aromatic compound with significant potential as a chemical intermediate in various

fields, including pharmaceutical and agrochemical synthesis. This document consolidates

essential data, including its molecular and physical properties, structural information, and

nomenclature. The guide is intended to serve as a foundational resource for professionals

engaged in organic synthesis and drug development, offering insights into its chemical identity

and characteristics.

Chemical Identity and Molecular Structure
3-Bromo-4-chloroisopropylbenzene, systematically named 2-bromo-1-chloro-4-propan-2-

ylbenzene, is an organohalogen compound.[1][2] Its structure features a benzene ring

substituted with a bromine atom, a chlorine atom, and an isopropyl group. The relative

positions of these substituents are critical to its chemical reactivity and potential applications in

targeted synthesis.
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The molecular formula of this compound is C9H10BrCl.[1][2] The presence of both bromine

and chlorine atoms on the aromatic ring, along with the alkyl isopropyl group, imparts a unique

combination of steric and electronic properties that can be exploited in synthetic chemistry.

Molecular Weight
The molecular weight of 3-Bromo-4-chloroisopropylbenzene is 233.53 g/mol .[1][2][3] This

value is crucial for stoichiometric calculations in chemical reactions and for various analytical

techniques, including mass spectrometry.

Structural Representation
The structural arrangement of atoms in 3-Bromo-4-chloroisopropylbenzene is a key

determinant of its chemical behavior.

Caption: 2D structure of 3-Bromo-4-chloroisopropylbenzene.

Physicochemical Properties and Identifiers
A comprehensive understanding of the physicochemical properties and standard identifiers is

essential for the safe handling, storage, and application of 3-Bromo-4-
chloroisopropylbenzene in a laboratory setting.
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Property Value Source

Molecular Formula C9H10BrCl [1][2]

Molecular Weight 233.53 g/mol [1][2][3]

IUPAC Name
2-bromo-1-chloro-4-propan-2-

ylbenzene
[1][2]

CAS Number 90350-25-7 [1][2]

Synonyms

2-Bromo-1-chloro-4-

isopropylbenzene, 3-Bromo-4-

chloro isopropyl benzene

[1][2]

SMILES CC(C)C1=CC(=C(C=C1)Cl)Br [1]

InChI Key
NSVFYXVTWMTRCY-

UHFFFAOYSA-N
[1][2]

Synthesis and Reactivity Insights
While detailed experimental protocols are beyond the scope of this guide, it is pertinent to

discuss the general synthetic strategies and expected reactivity of 3-Bromo-4-
chloroisopropylbenzene.

Potential Synthetic Routes
The synthesis of 3-Bromo-4-chloroisopropylbenzene can likely be achieved through

electrophilic aromatic substitution reactions.[1] A plausible approach would involve the

bromination of 4-chloroisopropylbenzene in the presence of a Lewis acid catalyst. The directing

effects of the chlorine and isopropyl groups on the aromatic ring will influence the

regioselectivity of the bromination reaction.

Another potential route could involve halogen exchange reactions, although this is often less

direct for aromatic systems.[1]

Caption: Plausible synthetic workflow for 3-Bromo-4-chloroisopropylbenzene.
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Applications in Research and Development
As a halogenated aromatic compound, 3-Bromo-4-chloroisopropylbenzene serves as a

valuable building block in organic synthesis. The presence of two distinct halogen atoms

(bromine and chlorine) at specific positions allows for selective functionalization through

various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This

makes it an attractive intermediate for the synthesis of more complex molecules with potential

applications in:

Pharmaceuticals: As a scaffold or intermediate for the synthesis of active pharmaceutical

ingredients (APIs).

Agrochemicals: In the development of new pesticides and herbicides.

Material Science: For the creation of novel polymers and functional materials.[1]

Safety and Handling
As with all halogenated organic compounds, 3-Bromo-4-chloroisopropylbenzene should be

handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

at all times. For detailed safety information, it is imperative to consult the material safety data

sheet (MSDS) provided by the supplier.

Conclusion
3-Bromo-4-chloroisopropylbenzene is a key chemical intermediate with well-defined

molecular and physical properties. Its unique structure, featuring a combination of bromine,

chlorine, and an isopropyl group on a benzene ring, offers significant synthetic versatility. This

guide provides foundational knowledge for researchers and professionals, enabling them to

effectively utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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